Cas no 1795304-48-1 (N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide)

• Product Name: N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide
• CAS No: 1795304-48-1
• MF: C₁₇H₂₄N₄O₂S
• MW: 348.463062286377
• CID: 5368020
• Update Time: 2025-05-23

N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-Dimethylethyl)-3-[[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinecarboxamide
• N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide

• Inchi： 1S/C17H24N4O2S/c1-17(2,3)19-16(22)21-7-4-5-12(10-21)9-14-18-15(20-23-14)13-6-8-24-11-13/h6,8,11-12H,4-5,7,9-10H2,1-3H3,(H,19,22)
• InChI Key： KBIHCBPTBVBGOY-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)(C)C)=O)CCCC(CC2ON=C(C3C=CSC=3)N=2)C1

Experimental Properties

• Density: 1.203±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.56±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide

N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide (CAS No. 1795304-48-1): A Comprehensive Overview

N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide (CAS No. 1795304-48-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by the presence of a thiophene and an oxadiazole moiety, which contribute to its pharmacological properties.

The chemical structure of N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide is highly versatile and can be synthesized through a series of well-defined chemical reactions. The synthesis typically involves the coupling of a thiophene derivative with an oxadiazole intermediate, followed by the introduction of the piperidine and tert-butyl groups. This multi-step process allows for fine-tuning of the compound's properties, making it a valuable candidate for various medicinal applications.

Recent studies have highlighted the potential of N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide in the treatment of neurological disorders. Specifically, this compound has shown promising results in modulating GABA receptors, which are crucial for maintaining proper neural function. GABA receptors are involved in various physiological processes, including neurotransmission and synaptic plasticity. By targeting these receptors, N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide may offer new therapeutic avenues for conditions such as anxiety disorders and epilepsy.

In addition to its potential in neurological disorders, N-tert-butyl-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and there is a continuous need for new and effective treatments. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-tert-butyl-3-{[3-(thiophen-3-y)-1,2,4-thiadiazol]-5-y)methyl}piperidinecarboxamide could be a promising candidate for the development of anti-inflammatory drugs.

The safety profile of N-tet-butyl-piperidinocarboxamide has been extensively evaluated in both in vitro and in vivo models. Toxicity studies have shown that this compound exhibits low cytotoxicity and does not cause significant adverse effects at therapeutic doses. These findings are crucial for advancing the compound into clinical trials and eventual use in patient care.

Clinical trials are currently underway to further investigate the efficacy and safety of N-tet-butyl-piperidinocarboxamide. Early results from phase I trials have been encouraging, with the compound demonstrating good bioavailability and pharmacokinetic properties. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects that may arise during long-term use.

In conclusion, N-tet-butyl-piperidinocarboxamide (CAS No. 1795304–48–1) represents a promising new addition to the arsenal of compounds being developed for medicinal purposes. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for treating a range of diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutic strategies.